Cas no 81568-10-7 (5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester)

The compound 5-Thiazolecarboxylic acid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester is a brominated thiazole derivative featuring a tert-butyl substituent and an ethyl ester functional group. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine atom enhances its utility in cross-coupling reactions, while the ethyl ester group offers versatility for further derivatization. Its sterically hindered tert-butyl group may contribute to improved selectivity in certain reactions. This compound is suited for applications requiring precise functionalization of the thiazole core under controlled conditions.

5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester structure

81568-10-7 structure

Product Name:5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester

CAS No:81568-10-7

MF:C₆H₈FN₃

MW:141.146224021912

CID:708117

PubChem ID:588131

Update Time:2025-10-14

5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester
- 2-Pyrimidinamine, 5-fluoro-N,N-dimethyl- (9CI)
- N-(5-Fluoro-2-pyrimidinyl)-N,N-dimethylamine #
- Pyrimidine, 5-fluoro-2-dimethylamino-
- 5-Fluoro-N,N-dimethyl-2-pyrimidinamine
- AKOS027417084
- JEMRFHGBGRNLBL-UHFFFAOYSA-N
- 81568-10-7
- DTXSID801282203
- 5-fluoro-N,N-dimethylpyrimidin-2-amine
- Inchi： 1S/C6H8FN3/c1-10(2)6-8-3-5(7)4-9-6/h3-4H,1-2H3
- InChI Key： JEMRFHGBGRNLBL-UHFFFAOYSA-N
- SMILES： FC1C=NC(=NC=1)N(C)C

Computed Properties

Exact Mass: 141.07022543g/mol
Monoisotopic Mass: 141.07022543g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 99.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 29Å²

5-Thiazolecarboxylicacid, 2-bromo-4-(1,1-dimethylethyl)-, ethyl ester Pricemore >>

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